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Compound of Interest

Compound Name: 1-Bromo-5,5-dimethylhexane

Cat. No.: B3048165 Get Quote

Technical Guide: 1-Bromo-5,5-dimethylhexane
This document provides a concise technical overview of 1-Bromo-5,5-dimethylhexane,

focusing on its fundamental molecular properties. The information is intended for researchers,

scientists, and professionals in the field of drug development and chemical synthesis.

Molecular and Physical Properties
1-Bromo-5,5-dimethylhexane is an organic compound classified as a halogenated alkane.[1]

Its key identifiers and computed properties are summarized below.
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Property Value Source

Chemical Formula C₈H₁₇Br [1][2][3][4]

Molecular Weight 193.13 g/mol [1]

193.12 g/mol [2][4]

193.127 g/mol [3]

IUPAC Name 1-bromo-5,5-dimethylhexane [1][2][5]

CAS Number 15898-91-6 [1][2][3][4]

Canonical SMILES CC(C)(C)CCCCBr [2][4]

InChI Key
QVJRTJIUPXFNSL-

UHFFFAOYSA-N
[2][5]

Structural and Formulaic Relationship
The following diagram illustrates the logical connection between the compound's name, its

structural representation via SMILES, and its molecular formula.

1-Bromo-5,5-dimethylhexane

Molecular Formula:
C8H17Br

yields

SMILES Structure:
CC(C)(C)CCCCBr

is represented by

Click to download full resolution via product page

Logical relationship of 1-Bromo-5,5-dimethylhexane properties.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and information on specific signaling pathways involving 1-
Bromo-5,5-dimethylhexane are not readily available within the scope of general chemical

databases. Such information is typically found in specialized research publications focusing on
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the specific applications or reactions of the compound. As a relatively simple alkyl halide, it is

primarily used as a building block in organic synthesis rather than as a bioactive molecule with

defined signaling pathway interactions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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